Endothelin-1
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Endothelin-1 (ET-1) is a potent vasoconstrictor peptide that plays a crucial role in various physiological processes, including blood pressure regulation, vascular tone, and cell proliferation. ET-1 is synthesized and secreted by endothelial cells, and it acts on vascular smooth muscle cells and other target cells through its specific receptors. Since its discovery in 1988, ET-1 has been extensively studied and has emerged as a promising target for the treatment of several cardiovascular and renal diseases.
Scientific Research Applications
Cardiovascular and Renal Systems
Cardiovascular Disease Management : ET-1 plays a crucial role in cardiovascular diseases like arterial hypertension, coronary atherosclerosis, myocardial infarction, and heart failure. It contributes to the pathophysiology of these diseases and is a target for therapeutic interventions using endothelin receptor antagonists (ERAs) (Barton & Yanagisawa, 2019).
Kidney Function and Diseases : In the renal system, ET-1 affects salt and water reabsorption, glomerular function, and is involved in the progression of chronic kidney disease (CKD) and other renal pathologies. Research shows its potential as a therapeutic target in renal diseases (Vignon-Zellweger, Heiden, Miyauchi, & Emoto, 2012).
Inflammation and Immune Response
- Role in Infectious Diseases : ET-1 is recognized for its pro-inflammatory properties and has been implicated in the pathogenesis of various infectious diseases, including sepsis and pneumonia (Freeman, Machado, Tanowitz, & Desruisseaux, 2014).
Cancer Research
- Cancer Development and Treatment : ET-1, particularly through the endothelin A receptor (ETA), is implicated in the development of several cancers by activating pathways involved in cell proliferation, migration, invasion, and angiogenesis. It presents a challenging yet promising target for cancer therapy (Bagnato, Loizidou, Pflug, Curwen, & Growcott, 2011).
Neurology and Ophthalmology
- Neurological and Ophthalmological Implications : In neurology, ET-1 has roles in neural crest cell development and neurotransmission. In ophthalmology, it is involved in retinal circulation and optic neuropathies, making it a subject of interest in these fields (Salvatore & Vingolo, 2011).
Predictive, Preventive, and Personalised Medicine
- Application in 3P Medicine : ET-1 is a critical factor in predictive, preventive, and personalized medicine due to its involvement in various physiological and pathophysiological processes, influencing outcomes of non-communicable and infectious diseases (Crigna, Link, Samec, Giordano, Kubatka, & Golubnitschaja, 2021).
Molecular and Genetic Studies
- Genetic and Molecular Insights : The endothelin system has been extensively studied at the molecular level, offering insights into cardiovascular and renal physiology and pathophysiology. Genetic modifications in animal models have shed light on the roles of endothelin isoforms and therapeutic targets (Davenport et al., 2016).
properties
CAS RN |
123626-67-5 |
---|---|
Molecular Formula |
C109H159N25O32S5 |
Molecular Weight |
2491.9 g/mol |
IUPAC Name |
3-[[2-[[2-[[31-amino-7-(4-aminobutyl)-39-benzyl-4-(2-carboxyethyl)-10-(carboxymethyl)-19,22,28-tris(hydroxymethyl)-42-[(4-hydroxyphenyl)methyl]-16-(2-methylpropyl)-13-(2-methylsulfanylethyl)-3,6,9,12,15,18,21,24,27,30,38,41,44,47-tetradecaoxo-45-propan-2-yl-33,34,49,50-tetrathia-2,5,8,11,14,17,20,23,26,29,37,40,43,46-tetradecazabicyclo[23.22.4]henpentacontane-36-carbonyl]amino]-3-(1H-imidazol-4-yl)propanoyl]amino]-4-methylpentanoyl]amino]-4-[[1-[[1-[[1-carboxy-2-(1H-indol-3-yl)ethyl]amino]-3-methyl-1-oxopentan-2-yl]amino]-3-methyl-1-oxopentan-2-yl]amino]-4-oxobutanoic acid |
InChI |
InChI=1S/C109H159N25O32S5/c1-12-56(9)87(107(163)125-76(109(165)166)39-60-43-113-65-24-18-17-23-63(60)65)134-108(164)88(57(10)13-2)133-99(155)75(42-85(143)144)123-94(150)70(36-54(5)6)118-97(153)73(40-61-44-112-52-114-61)121-103(159)80-49-169-168-48-64(111)89(145)126-77(45-135)102(158)131-81-50-170-171-51-82(105(161)132-86(55(7)8)106(162)124-72(38-59-26-28-62(138)29-27-59)95(151)120-71(96(152)130-80)37-58-21-15-14-16-22-58)129-91(147)67(30-31-83(139)140)116-90(146)66(25-19-20-33-110)115-98(154)74(41-84(141)142)122-92(148)68(32-34-167-11)117-93(149)69(35-53(3)4)119-100(156)78(46-136)127-101(157)79(47-137)128-104(81)160/h14-18,21-24,26-29,43-44,52-57,64,66-82,86-88,113,135-138H,12-13,19-20,25,30-42,45-51,110-111H2,1-11H3,(H,112,114)(H,115,154)(H,116,146)(H,117,149)(H,118,153)(H,119,156)(H,120,151)(H,121,159)(H,122,148)(H,123,150)(H,124,162)(H,125,163)(H,126,145)(H,127,157)(H,128,160)(H,129,147)(H,130,152)(H,131,158)(H,132,161)(H,133,155)(H,134,164)(H,139,140)(H,141,142)(H,143,144)(H,165,166) |
InChI Key |
ZUBDGKVDJUIMQQ-UHFFFAOYSA-N |
Isomeric SMILES |
CC[C@H](C)[C@@H](C(=O)N[C@@H]([C@@H](C)CC)C(=O)N[C@@H](CC1=CNC2=CC=CC=C21)C(=O)O)NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC3=CNC=N3)NC(=O)[C@@H]4CSSC[C@@H](C(=O)N[C@H](C(=O)N[C@H]5CSSC[C@@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N4)CC6=CC=CC=C6)CC7=CC=C(C=C7)O)C(C)C)NC(=O)[C@@H](NC(=O)[C@@H](NC(=O)[C@@H](NC(=O)[C@@H](NC(=O)[C@@H](NC(=O)[C@@H](NC(=O)[C@@H](NC5=O)CO)CO)CC(C)C)CCSC)CC(=O)O)CCCCN)CCC(=O)O)CO)N |
SMILES |
CCC(C)C(C(=O)NC(C(C)CC)C(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)O)NC(=O)C(CC(=O)O)NC(=O)C(CC(C)C)NC(=O)C(CC3=CN=CN3)NC(=O)C4CSSCC(C(=O)NC(C(=O)NC5CSSCC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)N4)CC6=CC=CC=C6)CC7=CC=C(C=C7)O)C(C)C)NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC5=O)CO)CO)CC(C)C)CCSC)CC(=O)O)CCCCN)CCC(=O)O)CO)N |
Canonical SMILES |
CCC(C)C(C(=O)NC(C(C)CC)C(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)O)NC(=O)C(CC(=O)O)NC(=O)C(CC(C)C)NC(=O)C(CC3=CNC=N3)NC(=O)C4CSSCC(C(=O)NC(C(=O)NC5CSSCC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)N4)CC6=CC=CC=C6)CC7=CC=C(C=C7)O)C(C)C)NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC(=O)C(NC5=O)CO)CO)CC(C)C)CCSC)CC(=O)O)CCCCN)CCC(=O)O)CO)N |
Pictograms |
Acute Toxic |
sequence |
CSCSSLMDKECVYFCHLDIIW |
synonyms |
Big Endothelin Big Endothelin 1 Big Endothelin-1 Endothelin 1 Endothelin Type 1 Endothelin, Big Endothelin-1 Endothelin-1, Big Precursor, Proendothelin-1 Preproendothelin Preproendothelin 1 Preproendothelin-1 Proendothelin (1-38) Proendothelin 1 Precursor Proendothelin-1 Precurso |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.